(E)-1-(3-bromophenyl)-3-(2-fluorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(3-bromophenyl)-3-(2-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H10BrFO/c16-13-6-3-5-12(10-13)15(18)9-8-11-4-1-2-7-14(11)17/h1-10H/b9-8+
• InChI Key: DTNKTUWIUBGNSQ-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC(=O)C2=CC(=CC=C2)Br)F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C(=O)C2=CC(=CC=C2)Br)F
• Molecular Formula: C15H10BrFO
• Molecular Weight: 305.14 g/mol

Description

(E)-1-(3-bromophenyl)-3-(2-fluorophenyl)prop-2-en-1-one, also known as EFPO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. EFPO belongs to the class of chalcones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Scientific Research Applications

Structural Properties and Quantum Chemical Analysis

A new chalcone derivative, closely related to the specified compound, has been synthesized and analyzed for its molecular structure and physical characteristics using Nuclear Magnetic Resonance (NMR) and UV-Vis spectroscopy. Quantum chemical investigations provided insights into its structural and spectral properties, optimizing the molecular geometry parameters through density functional theory (DFT) and analyzing electronic properties via TD-DFT/B3LYP method, highlighting the HOMO-LUMO energy gap which is crucial for understanding the electronic and optical behavior of such compounds (Zaini et al., 2018).

Crystal Structure and Interactions

Another study focused on the crystal structure of a similar compound, showing how the bromophenyl and fluorophenyl rings are linked and arranged, emphasizing the importance of C—H⋯π interactions in forming a layered crystal structure. This structural arrangement suggests potential applications in materials science, particularly in the design of molecular crystals with specific optical properties (Atioğlu et al., 2019).

Nonlinear Optical (NLO) Properties

Research into the nonlinear optical properties of chalcone derivatives, including compounds structurally related to "(E)-1-(3-bromophenyl)-3-(2-fluorophenyl)prop-2-en-1-one", has shown significant potential. These studies demonstrate the compounds' capabilities in electron density transfer and their high first hyperpolarizability values, indicating strong NLO activities. Such properties make these compounds suitable for use in semiconductor devices and other applications requiring materials with robust electronic and optical characteristics (Najiya et al., 2014).

Synthesis and Characterization for Electronic Applications

The synthesis and structural characterization of related chalcone compounds have been extensively studied, focusing on their spectroscopic analysis and theoretical predictions using DFT. These studies underline the potential of such compounds in developing materials for electronic applications, such as organic semiconductors and NLO devices, due to their favorable electron transport properties and thermal stability (Shkir et al., 2019).